6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 6,8-dibromo-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C8H5Br2NO2/c9-4-1-5(10)8-6(2-4)11-7(12)3-13-8/h1-2H,3H2,(H,11,12)
• InChI Key: VINVOIWLCFTQKN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C(=CC(=C2)Br)Br
• Molecular Formula: C8H5Br2NO2
• DSSTOX Substance ID: DTXSID60558471
• Molecular Weight: 306.94 g/mol
• CAS RN: 24036-51-9

Description

6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one, also known as DBBO, is a compound that has gained significant attention in scientific research due to its potential pharmacological properties. DBBO is a heterocyclic compound that contains both bromine and nitrogen atoms in its structure. It has been synthesized using several methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism Of Action

The mechanism of action of 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one is not fully understood. However, studies have suggested that 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one inhibits the activity of enzymes involved in cancer cell growth, such as DNA topoisomerase II and histone deacetylase. 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Biochemical And Physiological Effects

6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one has been shown to have several biochemical and physiological effects. Studies have found that 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one inhibits the migration and invasion of cancer cells, which are important processes in cancer metastasis. 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one has also been found to reduce the expression of several genes involved in cancer cell growth, including cyclin D1 and Bcl-2.

Advantages And Limitations For Lab Experiments

One of the advantages of using 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its potential pharmacological properties, which make it a promising candidate for drug development. However, one of the limitations of using 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one is its low solubility in water, which can affect its bioavailability and limit its use in some experiments.

Future Directions

There are several future directions for 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one research. One potential direction is the development of 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one-based drugs for cancer treatment. Another direction is the study of 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one's potential antibacterial and antifungal properties for the development of new antibiotics. Additionally, further studies are needed to fully understand the mechanism of action of 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one and its physiological effects.
Conclusion:
In conclusion, 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one is a compound that has gained significant attention in scientific research due to its potential pharmacological properties. The compound has been synthesized using several methods, and its mechanism of action and physiological effects have been studied extensively. 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one has shown promising results in inhibiting the growth of cancer cells and has potential applications in drug development. Further research is needed to fully understand the compound's mechanism of action and to explore its potential as a drug candidate for cancer treatment and antibiotic development.

Scientific Research Applications

6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one has been studied for its potential pharmacological properties, including its anticancer, antifungal, and antibacterial activities. Several studies have shown that 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one inhibits the growth of various cancer cell lines, including lung, liver, and breast cancer cells. 6,8-Dibromo-2H-1,4-benzoxazin-3(4H)-one has also been found to have antifungal activity against Candida albicans and antibacterial activity against Staphylococcus aureus.